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Compound of Interest

Compound Name: Phenol, 5-bromo-2-mercapto-

Cat. No.: B15093998 Get Quote

Essential Safety and Handling Guide for Phenol,
5-bromo-2-mercapto-
Disclaimer: No specific Safety Data Sheet (SDS) for Phenol, 5-bromo-2-mercapto- is readily

available. The following guidance is based on the known hazards of structurally similar

compounds, including phenols, brominated compounds, and thiols. Researchers, scientists,

and drug development professionals should conduct a thorough risk assessment before

handling this chemical. This information is a guide and not a substitute for a substance-specific

SDS.

This guide provides essential, immediate safety and logistical information for handling Phenol,
5-bromo-2-mercapto-. It includes operational and disposal plans with procedural, step-by-step

guidance to directly answer specific operational questions.

Potential Hazards
Based on its functional groups (phenol, bromo, mercapto), Phenol, 5-bromo-2-mercapto- is
likely to be:

Toxic and Harmful: May be harmful if swallowed, inhaled, or absorbed through the skin.[1][2]

[3]

Irritant: Causes skin, eye, and respiratory tract irritation.[1][2]
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Corrosive: Phenolic compounds can cause severe skin burns and eye damage.[2]

Sensitizer: May cause an allergic skin reaction.

Environmentally Hazardous: Potentially toxic to aquatic life.[2]

Air Sensitive: Thiols can be sensitive to air.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for various

laboratory activities involving Phenol, 5-bromo-2-mercapto-.
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Activity Eye/Face Protection Skin Protection
Respiratory

Protection

Weighing solid

Safety glasses with

side shields or

chemical safety

goggles.[1][4]

Nitrile or neoprene

gloves (double gloving

recommended), lab

coat, closed-toe

shoes.[4][5]

Work in a chemical

fume hood. If not

possible, a NIOSH-

approved respirator

with an organic vapor

cartridge and a

particulate filter is

recommended.[1]

Preparing solutions

Chemical safety

goggles and a face

shield.[2]

Heavy-duty nitrile or

neoprene gloves,

chemically resistant

apron or lab coat,

closed-toe shoes.[4]

Always work in a

certified chemical

fume hood.[1]

Running reactions

Chemical safety

goggles and a face

shield.[2]

Heavy-duty nitrile or

neoprene gloves,

chemically resistant

lab coat, closed-toe

shoes. Consider

flame-retardant

clothing if working with

flammable solvents.[2]

[6]

Always work in a

certified chemical

fume hood.[1]

Handling spills

Chemical safety

goggles and a face

shield.

Chemically resistant

gloves, disposable

coveralls, and shoe

covers.

A full-face respirator

with appropriate

cartridges should be

used for cleaning up

large spills.[3]

Experimental Protocols: Handling and Disposal
Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/09186.pdf
https://datasheets.scbt.com/sc-251238.pdf
https://datasheets.scbt.com/sc-251238.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000TO0X.TXT
https://pim-resources.coleparmer.com/sds/09186.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2113800366_THIOPHENOLCASNO108-98-5MSDS.pdf
https://datasheets.scbt.com/sc-251238.pdf
https://pim-resources.coleparmer.com/sds/09186.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2113800366_THIOPHENOLCASNO108-98-5MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_2113800366_THIOPHENOLCASNO108-98-5MSDS.pdf
https://pim-resources.coleparmer.com/sds/96216.pdf
https://pim-resources.coleparmer.com/sds/09186.pdf
https://research.uga.edu/docs/CSP1500/Thiophenol-108-98-5.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15093998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[1] Prepare all necessary equipment and reagents

in advance.

Location: All work with Phenol, 5-bromo-2-mercapto- must be conducted in a well-

ventilated chemical fume hood.[1]

Weighing: To minimize dust inhalation, weigh the solid compound in the fume hood. Use anti-

static weigh paper or a container that can be directly added to the reaction vessel.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[6] Do not eat, drink, or smoke in the laboratory.[7]

Disposal:

Contaminated materials and waste from experiments involving Phenol, 5-bromo-2-mercapto-
must be treated as hazardous waste.

Solid Waste: Contaminated gloves, weigh paper, and other solid materials should be placed

in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and reaction mixtures should be collected in a labeled,

sealed, and appropriate hazardous waste container. Due to its bromine and sulfur content,

this waste should be segregated into halogenated organic waste streams.[8]

Spill Cleanup:

Small Spills: For small spills, use an absorbent material like vermiculite or sand to contain

the substance.[9] Carefully sweep up the absorbed material and place it in a sealed

hazardous waste container.

Large Spills: For large spills, evacuate the area and contact your institution's

environmental health and safety (EHS) department immediately.
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Decontamination: Decontaminate all glassware and equipment that has come into contact

with the compound. A suitable solvent rinse followed by washing with soap and water is

recommended. The solvent rinse should be collected as hazardous waste.

Visual Workflow for PPE Selection and Disposal
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PPE Selection and Waste Disposal for Phenol, 5-bromo-2-mercapto-

PPE Selection

Waste Disposal

Start: Handling Phenol, 5-bromo-2-mercapto-

Identify Task:
- Weighing

- Solution Prep
- Reaction

- Spill Cleanup

Select Appropriate PPE
(Refer to Table)

Wear Correct PPE

Identify Waste Type:
- Solid
- Liquid
- Sharps

Perform Task & Generate Waste

Contaminated Solids:
Place in sealed, labeled

hazardous waste bag/container.

Liquid Waste:
Collect in sealed, labeled

halogenated organic waste container.

Dispose of all waste through
Institutional EHS.

Decontaminate Glassware &
Equipment with appropriate solvent.

Collect solvent as liquid waste.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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